![molecular formula C17H20BrNO3S B3198417 N-benzyl-5-bromo-2-ethoxy-N-ethylbenzene-1-sulfonamide CAS No. 1013275-08-5](/img/structure/B3198417.png)
N-benzyl-5-bromo-2-ethoxy-N-ethylbenzene-1-sulfonamide
Overview
Description
N-benzyl-5-bromo-2-ethoxy-N-ethylbenzene-1-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential use in the development of new drugs. This compound is classified as a sulfonamide, which is a class of compounds that have been used in the treatment of various diseases such as bacterial infections, diabetes, and hypertension.
Mechanism of Action
The mechanism of action of N-benzyl-5-bromo-2-ethoxy-N-ethylbenzene-1-sulfonamide is not fully understood, but it is believed to involve the inhibition of specific enzymes or pathways in cells. For example, it has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in cells. Additionally, it has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
N-benzyl-5-bromo-2-ethoxy-N-ethylbenzene-1-sulfonamide has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells by inducing apoptosis, as mentioned earlier. Additionally, it has been shown to have anti-inflammatory activity by reducing the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It has also been shown to have analgesic activity by reducing pain sensitivity in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-5-bromo-2-ethoxy-N-ethylbenzene-1-sulfonamide in lab experiments is its broad range of activity against various diseases. Additionally, it has been shown to have low toxicity in animal models, which makes it a promising candidate for further drug development. One limitation of using this compound in lab experiments is its relatively high cost, which may limit its use in large-scale studies.
Future Directions
There are several future directions for research on N-benzyl-5-bromo-2-ethoxy-N-ethylbenzene-1-sulfonamide. One direction is to further investigate its mechanism of action and identify specific targets in cells that it interacts with. Additionally, further studies are needed to determine its efficacy and safety in human clinical trials. Another direction is to explore its potential use in combination with other drugs to enhance its activity against various diseases. Finally, research is needed to develop more efficient and cost-effective synthesis methods for this compound to make it more widely available for research and drug development.
Scientific Research Applications
N-benzyl-5-bromo-2-ethoxy-N-ethylbenzene-1-sulfonamide has been studied extensively for its potential use in the development of new drugs. It has been shown to have activity against a variety of diseases, including cancer, bacterial infections, and inflammation. In particular, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. Additionally, it has been shown to have antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
N-benzyl-5-bromo-2-ethoxy-N-ethylbenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20BrNO3S/c1-3-19(13-14-8-6-5-7-9-14)23(20,21)17-12-15(18)10-11-16(17)22-4-2/h5-12H,3-4,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDUKNUUBHRTMJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)Br)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20BrNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-5-bromo-2-ethoxy-N-ethylbenzenesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.